N-[4-(4-benzamido-3-methoxyphenyl)-2-methoxyphenyl]benzamide
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Overview
Description
N-[4-(4-benzamido-3-methoxyphenyl)-2-methoxyphenyl]benzamide is a useful research compound. Its molecular formula is C28H24N2O4 and its molecular weight is 452.51. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
N-phenyl-benzamide derivatives, including those with methoxy substituents similar to N-[4-(4-benzamido-3-methoxyphenyl)-2-methoxyphenyl]benzamide, have been shown to effectively inhibit the corrosion of mild steel in acidic environments. The presence of methoxy (OCH3) groups enhances the inhibition efficiency, indicating a potential application of these compounds in protecting metals from corrosion. This is particularly relevant for industries where mild steel is used in acidic conditions, as these benzamides can significantly reduce material degradation and associated costs (Mishra et al., 2018).
Antioxidant Activity
Compounds structurally related to this compound have been analyzed for their antioxidant properties. One study focused on a novel 3-acetoxy-2-methyl-N-(4-methoxyphenyl) benzamide, showcasing its structural and antioxidant activities through X-ray diffraction and DFT calculations. This highlights the potential use of such benzamides in developing antioxidant agents, which could have implications for treating oxidative stress-related diseases (Demir et al., 2015).
Antiplatelet Agents
The development of 4-methoxy-3-arylamido-N-(substitutedphenyl)benzamides for their potential use as antiplatelet agents demonstrates the versatility of benzamide derivatives in therapeutic applications. These compounds, synthesized through a structured medicinal chemistry approach, showed significant in vitro antiplatelet aggregation activity. Such findings suggest that benzamides, including compounds similar to this compound, could be explored further for their potential in preventing thrombotic diseases (Liu et al., 2019).
Neuroleptic Activity
Benzamides have also been investigated for their neuroleptic activity, with studies designing and synthesizing various benzamide derivatives to explore their potential as neuroleptics. These compounds showed inhibitory effects on apomorphine-induced stereotyped behavior in rats, indicating their potential use in treating psychosis and related conditions. This suggests a research pathway for this compound and its analogs in the development of new psychiatric medications (Iwanami et al., 1981).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
N-[4-(4-benzamido-3-methoxyphenyl)-2-methoxyphenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H24N2O4/c1-33-25-17-21(13-15-23(25)29-27(31)19-9-5-3-6-10-19)22-14-16-24(26(18-22)34-2)30-28(32)20-11-7-4-8-12-20/h3-18H,1-2H3,(H,29,31)(H,30,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOORYFITMXVGRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C2=CC(=C(C=C2)NC(=O)C3=CC=CC=C3)OC)NC(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.